4-Ethyl-2-methylpiperidine

• Molecular Formula: C8H17N
• Molecular Weight: 127.23 g/mol
• IUPAC Name: 4-ethyl-2-methylpiperidine
• InChI: InChI=1S/C8H17N/c1-3-8-4-5-9-7(2)6-8/h7-9H,3-6H2,1-2H3
• InChI Key: OGQRYSIZUFPQLJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCNC(C1)C

Description

4-Ethyl-2-methylpiperidine is a substituted piperidine derivative characterized by an ethyl group at the 4-position and a methyl group at the 2-position of the piperidine ring. Piperidine, a six-membered heterocyclic amine, serves as a foundational structure in medicinal chemistry due to its versatility in drug design. For instance, ethyl and methyl substitutions on piperidine are common in bioactive molecules, influencing physicochemical properties and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Ethyl-2-methylpiperidine typically involves the cyclization of appropriate precursors. One common method includes the reaction of 4-methyl-2-cyanopiperidine with hydrochloric acid to form 4-methyl-2-piperidinecarboxylic acid hydrochloride. This intermediate is then esterified with ethyl alcohol to produce 4-methyl-2-ethyl nipecotate hydrochloride. The final step involves the separation of the desired isomer using L-tartaric acid .

Industrial Production Methods: Industrial production of 4-Ethyl-2-methylpiperidine may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of catalysts and automated systems can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: 4-Ethyl-2-methylpiperidine can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding piperidone derivatives.

Reduction: Reduction reactions can be carried out using hydrogenation catalysts like palladium on carbon, resulting in the formation of reduced piperidine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the nitrogen atom or the carbon atoms adjacent to the nitrogen, using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Palladium on carbon, hydrogen gas.

Substitution: Alkyl halides, acyl chlorides.

Major Products:

Oxidation: Piperidone derivatives.

Reduction: Reduced piperidine derivatives.

Substitution: Substituted piperidine derivatives.

Scientific Research Applications

4-Ethyl-2-methylpiperidine has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and pharmaceuticals.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways involving piperidine derivatives.

Medicine: Piperidine derivatives are known for their pharmacological activities, including analgesic, anti-inflammatory, and antimicrobial properties

Industry: It is used in the production of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Ethyl-2-methylpiperidine involves its interaction with specific molecular targets, such as enzymes or receptors. The nitrogen atom in the piperidine ring can form hydrogen bonds or ionic interactions with biological molecules, influencing their activity. The compound may also participate in redox reactions, altering the oxidative state of cellular components .

Comparison with Similar Compounds

Comparison with Similar Piperidine Derivatives

The following comparison highlights key structural, synthetic, and functional differences between 4-Ethyl-2-methylpiperidine and related piperidine-based compounds:

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties/Activities	Synthesis Highlights
4-Ethyl-2-methylpiperidine	4-ethyl, 2-methyl	~141.25*	Likely moderate hydrophobicity	Potential asymmetric routes
Ethyl(2R,4R)-4-methylpiperidine-2-carboxylate	4-methyl, 2-carboxylate ester	171.24	Enhanced solubility due to ester group	Asymmetric hydrogenation
1-Acetyl-t-3-ethyl-r-2,c-6-bis(4-methoxyphenyl)piperidin-4-one	1-acetyl, 3-ethyl, aromatic substituents	-	Antimicrobial activity	Multi-step cyclization
4-[2-(Methylsulfanyl)ethyl]piperidine	4-(methylsulfanyl)ethyl	159.29	Sulfur-containing, potential metabolic interactions	Not specified
2,2,6,6-Tetramethylpiperidin-4-yl acetate	2,2,6,6-tetramethyl, 4-acetate	-	High steric hindrance, ester reactivity	Esterification

Calculated based on C9H17N (129 + 1*17 + 14 = 141).

Key Observations:

Structural Influence on Physicochemical Properties: The ethyl and methyl groups in 4-Ethyl-2-methylpiperidine contribute to moderate hydrophobicity, contrasting with the enhanced solubility of carboxylate esters (e.g., Ethyl(2R,4R)-4-methylpiperidine-2-carboxylate ).

Synthetic Complexity :

• Asymmetric synthesis methods (e.g., for Ethyl(2R,4R)-4-methylpiperidine-2-carboxylate ) highlight the importance of stereochemical control in producing enantiopure piperidines.
• Multi-step routes, such as those involving cyclization and acetylation , are required for complex derivatives with aromatic or acetyl groups.

Biological Activity :

• Piperidine derivatives with acetyl or aromatic groups (e.g., 1-Acetyl-t-3-ethyl-r-2,c-6-bis(4-methoxyphenyl)piperidin-4-one) demonstrate antimicrobial and antitumor activities , suggesting that substituent polarity and aromaticity enhance bioactivity.
• Simpler alkyl-substituted piperidines like 4-Ethyl-2-methylpiperidine may exhibit different pharmacological profiles due to reduced hydrogen-bonding capacity compared to ester- or acetyl-bearing analogs.

Biological Activity

4-Ethyl-2-methylpiperidine is a nitrogen-containing heterocyclic compound that has garnered interest in various fields, including medicinal chemistry and pharmacology. This article explores the biological activity of this compound, focusing on its pharmacological properties, potential therapeutic applications, and relevant case studies.

• Chemical Formula : C$_{10}$H$_{19}$N
• Molecular Weight : 155.27 g/mol
• Structure : The compound features a piperidine ring with ethyl and methyl substituents, contributing to its unique biological properties.

Pharmacological Profile

4-Ethyl-2-methylpiperidine exhibits several pharmacological activities, primarily due to its interaction with various biological targets.

1. Antidiabetic Potential

Research indicates that derivatives of piperidine, including 4-Ethyl-2-methylpiperidine, may possess antidiabetic properties. A study highlighted the efficacy of piperidine derivatives in inhibiting α-glucosidases, which are crucial in carbohydrate metabolism. For instance, a specific derivative exhibited an IC$_{50}$ value of 9.86 ± 0.03 μM compared to acarbose (IC$_{50}$ = 13.98 ± 0.11 μM), suggesting enhanced biological activity against diabetes .

2. Antimicrobial Activity

The compound has shown potential antimicrobial effects. In preliminary bioassays, certain piperidine derivatives demonstrated moderate to good herbicidal activities against various plant pathogens . This suggests that 4-Ethyl-2-methylpiperidine may have applications in agricultural chemistry as a pesticide or herbicide.

3. Neuropharmacological Effects

4-Ethyl-2-methylpiperidine has been studied for its central nervous system (CNS) stimulant properties. It is structurally related to bemegride, which is known for inducing convulsions in experimental models . This connection raises the possibility of exploring its effects on neurotransmitter systems and potential applications in treating CNS disorders.

The biological activity of 4-Ethyl-2-methylpiperidine can be attributed to several mechanisms:

• Nitric Oxide Production : The compound may influence nitric oxide synthase pathways, which are critical for vascular functions and inflammatory responses . Nitric oxide (NO) plays a significant role in mediating vascular smooth muscle relaxation and has implications in conditions such as hypertension.
• Inhibition of Enzymatic Activity : The compound's derivatives have been shown to inhibit key enzymes involved in metabolic pathways, which can lead to reduced glucose absorption and improved insulin sensitivity .

Case Studies

Several studies have investigated the biological implications of piperidine derivatives:

• Antidiabetic Effects : A study published in MDPI demonstrated that specific piperidine derivatives significantly inhibited α-glucosidases with IC$_{50}$ values indicating strong biological activity . These findings support further investigation into the therapeutic potential of 4-Ethyl-2-methylpiperidine in diabetes management.
• Antimicrobial Activity : Research on herbicidal activities revealed that certain derivatives showed over 70% inhibition against common weeds at specified dosages . This highlights the potential agricultural applications of the compound.
• CNS Stimulation : The relationship between 4-Ethyl-2-methylpiperidine and bemegride suggests potential exploration into its effects on CNS pathways, particularly regarding excitatory neurotransmission .

Q & A

Basic Questions

Q. What are the established synthetic methodologies for 4-Ethyl-2-methylpiperidine, and what factors influence reaction efficiency?

• Answer : The compound is typically synthesized via nucleophilic substitution or reductive amination. For example, a reflux reaction in methanol/water with sodium acetate as a base (e.g., 81% yield achieved after 2 hours), followed by purification via silica gel column chromatography (chloroform:methanol:ammonia = 96:4:0.4) . Key factors include solvent polarity (polar aprotic solvents enhance nucleophilicity), temperature control (reflux minimizes side reactions), and catalyst selection (e.g., Pd/C for hydrogenation steps).

Q. How is 4-Ethyl-2-methylpiperidine characterized spectroscopically?

• Answer :

• 1H NMR : Peaks at δ 1.0–1.2 (triplet, ethyl CH3), δ 2.3–2.5 (singlet, methyl group), and δ 2.7–3.1 (piperidine ring protons). Coupling constants (e.g., J = 12 Hz for axial-equatorial protons) confirm stereochemistry .
• IR : Stretching frequencies at ~3300 cm⁻¹ (N-H) and ~2800 cm⁻¹ (C-H of ethyl/methyl groups) .
• Mass Spectrometry : Molecular ion peak at m/z 127 (M+) and fragmentation patterns (e.g., loss of ethyl group at m/z 99) .

Q. What purification techniques are effective for isolating 4-Ethyl-2-methylpiperidine?

• Answer : Silica gel column chromatography with chloroform:methanol:ammonia (96:4:0.4) effectively separates impurities. Recrystallization from ethanol yields high-purity crystals (melting point 219°C, decomposition) . For volatile impurities, fractional distillation under reduced pressure (e.g., 40–50°C at 10 mmHg) is recommended.

Q. What are the key considerations for ensuring reproducibility in synthesizing 4-Ethyl-2-methylpiperidine?

• Answer : Document exact reaction conditions (e.g., solvent ratios, temperature gradients, and reaction time) and use calibrated instruments (e.g., NMR spectrometers with internal standards). Adhere to IUPAC guidelines for compound naming and report all spectral data (chemical shifts, coupling constants) as per medicinal chemistry publication standards .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectroscopic data for 4-Ethyl-2-methylpiperidine derivatives?

• Answer : Contradictions often arise from conformational flexibility or solvent effects. Strategies include:

• 2D NMR (COSY, HSQC) : Assign ambiguous signals by correlating proton-proton and proton-carbon interactions .
• Computational Validation : Use density functional theory (DFT) to predict NMR chemical shifts and compare with experimental data .
• Variable Temperature NMR : Identify dynamic equilibria (e.g., chair flipping in piperidine rings) by analyzing signal coalescence at elevated temperatures .

Q. How do steric and electronic effects of the ethyl and methyl substituents influence the reactivity of 4-Ethyl-2-methylpiperidine?

• Answer :

• Steric Effects : The 2-methyl group hinders axial attack in substitution reactions, favoring equatorial transition states. X-ray crystallography (e.g., bond angles of 109.5° for sp³ carbons) confirms spatial constraints .
• Electronic Effects : Ethyl groups donate electron density via hyperconjugation, increasing basicity (pKa ~10.5). Reactivity with electrophiles (e.g., alkyl halides) is enhanced in polar solvents like DMF .

Q. What strategies optimize the yield of 4-Ethyl-2-methylpiperidine in large-scale syntheses?

• Answer :

• Continuous Flow Reactors : Improve heat transfer and reduce side reactions (e.g., 20% yield increase compared to batch reactors) .
• In-Line Purification : Integrate scavenger resins (e.g., sulfonic acid resins for amine trapping) to remove unreacted precursors .
• Process Analytical Technology (PAT) : Use HPLC with UV detection (λ = 254 nm) to monitor reaction progress in real-time .

Q. How can computational chemistry predict the behavior of 4-Ethyl-2-methylpiperidine in catalytic systems?

• Answer :

• Molecular Dynamics Simulations : Model binding affinities in catalytic pockets (e.g., ΔG values for enzyme-inhibitor complexes) .
• Docking Studies : Predict regioselectivity in hydrogenation reactions using software like AutoDock Vina (RMSD < 2.0 Å indicates reliable predictions) .
• Reaction Pathway Analysis : Identify rate-limiting steps via transition state calculations (e.g., activation energies for SN2 mechanisms) .

Methodological Guidelines

• Data Contradiction Analysis : Follow iterative cycles of hypothesis testing and data triangulation (e.g., cross-validate NMR with X-ray data) .
• Ethical Reporting : Disclose synthetic byproducts (e.g., impurities >0.1%) and adhere to IUPAC nomenclature to avoid misrepresentation .
• Literature Review : Use databases like SciFinder and Reaxys to identify primary sources, avoiding unverified commercial data .